N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]acetamide

• IUPAC Name: N-[5-[(4-chlorophenyl)methyl]-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C11H10ClN3OS/c1-7(16)13-11-15-14-10(17-11)6-8-2-4-9(12)5-3-8/h2-5H,6H2,1H3,(H,13,15,16)
• InChI Key: QRBUAZZFOYHGLR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(S1)CC2=CC=C(C=C2)Cl
• Molecular Formula: C11H10ClN3OS
• Molecular Weight: 267.74 g/mol

Description

N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]acetamide, commonly known as CBTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CBTA belongs to the class of thiadiazole derivatives and has been synthesized using various methods.

Scientific Research Applications

Synthesis Methods

N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]acetamide derivatives have been synthesized through various methods. For instance, Yu et al. (2014) described the synthesis of these compounds using carbodiimide condensation catalysis, which is a convenient and fast method (Yu et al., 2014). Another approach was reported by Shukla et al. (2012), focusing on the synthesis of BPTES analogs, potent glutaminase inhibitors, using thiadiazole derivatives (Shukla et al., 2012).

Crystal Structures

The structural properties of this compound derivatives have also been explored. Boechat et al. (2011) studied the structures of compounds containing this moiety, highlighting the ‘V’ shape of the molecules and the intermolecular interactions that contribute to their crystal formation (Boechat et al., 2011).

Anticancer Properties

A significant area of research for these compounds is their potential anticancer properties. For example, Abu-Melha (2021) synthesized N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds and evaluated their cytotoxic activities against various cancer cell lines, showing potent results (Abu-Melha, 2021). Similarly, Çevik et al. (2020) synthesized new derivatives and investigated their anticancer activities, with some compounds showing promising cytotoxic activity (Çevik et al., 2020).

Antimicrobial and Antiviral Activities

The antimicrobial and antiviral activities of these compounds are another area of interest. Tang et al. (2019) designed and synthesized benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety, which showed good antiviral and antibacterial activities (Tang et al., 2019).

Antioxidant Properties

Additionally, the antioxidant properties of these compounds have been explored. Lelyukh et al. (2021) synthesized 1,3,4-thiadiazole derivatives and evaluated their antioxidant activity, finding some compounds with significant radical scavenging abilities (Lelyukh et al., 2021).